Ethyl [4-bromo-2-(chloromethyl)phenoxy]acetate

• CAS RN: 13923-56-3
• Molecular Formula: C11H12BrClO3
• Molecular Weight: 307.57 g/mol
• IUPAC Name: ethyl 2-[4-bromo-2-(chloromethyl)phenoxy]acetate
• InChI: InChI=1S/C11H12BrClO3/c1-2-15-11(14)7-16-10-4-3-9(12)5-8(10)6-13/h3-5H,2,6-7H2,1H3
• InChI Key: YZZLYLORRBSLTC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C=C(C=C1)Br)CCl

Description

Ethyl [4-bromo-2-(chloromethyl)phenoxy]acetate is a useful research compound. Its molecular formula is C11H12BrClO3 and its molecular weight is 307.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To ethyl [4-bromo-2-(hydroxymethyl)phenoxy]acetate (Example 7, 5.00 g, 17.4 mmol) in 150 mL CH2Cl2 under Ar, was added SOCl2 (4.13 g, 34.7 mmol) dropwise with stirring. The mixture was then heated to reflux for 4 hours, cooled, and the volatiles were removed under reduced pressure. The crude oil was then subjected to flash chromatography (15% EtOAc/hexanes) to provide 4.02 g (76%) of the desired product as a clear oil. 1H-NMR (acetone-d6, δ): 1.25 (t, 3H), 3.50 (ddd, 2H), 4.22 (q, 2H), 5.37 (dd, 1H), 6.77 (d, 1H), 7.29 (m, 1H), 7.37 (m, 1H); LRMS (GC/MS/EI) 270 [M]+.